Cas no 871329-79-2 (N-Cyclohexyl 3-Boronobenzenesulfonamide)

• Product Name: N-Cyclohexyl 3-Boronobenzenesulfonamide
• CAS No: 871329-79-2
• MF: C₁₂H₁₈BNO₄S
• MW: 283.15162229538
• MDL: MFCD07783859
• CID: 719305
• PubChem ID: 44886925
• Update Time: 2024-10-26

N-Cyclohexyl 3-Boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-(N-Cyclohexylsulfamoyl)phenyl)boronic acid
• 3-(Cyclohexylsulfamoyl)benzeneboronic acid
• [3-(cyclohexylsulfamoyl)phenyl]boronic acid
• Boronic acid,B-[3-[(cyclohexylamino)sulfonyl]phenyl]-
• N-Cyclohexyl 3-boronobenzenesulfonamide
• 3-N-CYCLOHEXYLSULFAMOYLPHENYLBORONIC ACID
• 3-(CyclohexylsulfaMoyl)benzeneboronic acid, 97%
• Boronic acid, B-[3-[(cyclohexylamino)sulfonyl]phenyl]-
• 3-N-CYCLOHEXYLSULFAMOYLPHENYLBORONIC ACID USP/EP/BP
• DTXSID20661213
• 3-(CYCLOHEXYLSULFAMOYL)PHENYLBORONIC ACID
• (3-(N-Cyclohexylsulfamoyl)phenyl)boronicacid
• SB82487
• BS-24086
• AKOS015833706
• CS-0175308
• 871329-79-2
• 3-N-cyclohexylsulfamoylphenylboronic acid, AldrichCPR
• MFCD07783859
• I12707
• N-Cyclohexyl 3-Boronobenzenesulfonamide

• MDL： MFCD07783859
• Inchi： 1S/C12H18BNO4S/c15-13(16)10-5-4-8-12(9-10)19(17,18)14-11-6-2-1-3-7-11/h4-5,8-9,11,14-16H,1-3,6-7H2
• InChI Key： LSHHIHODRSZFHE-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(S(NC2CCCCC2)(=O)=O)=C1)(O)O

Computed Properties

• Exact Mass: 283.10500
• Monoisotopic Mass: 283.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 506.6±60.0 °C at 760 mmHg
• Flash Point: 260.2±32.9 °C
• PSA: 95.01000
• LogP: 1.44910
• pka: 7.36±0.10(Predicted)

N-Cyclohexyl 3-Boronobenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters